Cas no 101558-59-2 ((1-methylpyridin-1-ium-4-yl)-phenylmethanone)
101558-59-2 structure
Product Name:(1-methylpyridin-1-ium-4-yl)-phenylmethanone
CAS No:101558-59-2
MF:C13H12NO
MW:198.240483283997
CID:1129527
PubChem ID:437705
Update Time:2025-04-20
(1-methylpyridin-1-ium-4-yl)-phenylmethanone Chemical and Physical Properties
Names and Identifiers
-
- (1-methylpyridin-1-ium-4-yl)-phenylmethanone
- CTK0G8114
- ACMC-20m4ln
- SureCN5164430
- AC1L949J
- 4-benzoyl-1-methylpyridinium cation
- N-methyl-4-benzoylpyridinium
- 4-Benzoyl-1-methyl-pyridinium
- Pyridinium, 4-benzoyl-1-methyl-
- BAS 00400324
- CTK0G8114; ACMC-20m4ln; SureCN5164430; AC1L949J; 4-benzoyl-1-methylpyridinium cation; N-methyl-4-benzoylpyridinium; 4-Benzoyl-1-methyl-pyridinium; Pyridinium, 4-benzoyl-1-methyl-; BAS 00400324;
- 101558-59-2
- DTXSID20331363
- SCHEMBL5164430
-
- Inchi： 1S/C13H12NO/c1-14-9-7-12(8-10-14)13(15)11-5-3-2-4-6-11/h2-10H,1H3/q+1
- InChI Key： KIIFMEZUSAELQK-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)C1C=C[N+](C)=CC=1
Computed Properties
- Exact Mass: 198.09196
- Monoisotopic Mass: 198.091889006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 21Ų
Experimental Properties
- PSA: 20.95
(1-methylpyridin-1-ium-4-yl)-phenylmethanone Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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